methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate

• IUPAC Name: methyl 3-[2-(dimethylcarbamoyl)anilino]-3-oxopropanoate
• InChI: InChI=1S/C13H16N2O4/c1-15(2)13(18)9-6-4-5-7-10(9)14-11(16)8-12(17)19-3/h4-7H,8H2,1-3H3,(H,14,16)
• InChI Key: MIYXQUAIWFHIMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1NC(=O)CC(=O)OC
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate, also known as MDPK, is a chemical compound that belongs to the family of cathinones. It is a synthetic stimulant drug that has gained popularity in recent years due to its potent effects on the central nervous system. MDPK is known for its ability to increase energy levels, induce euphoria, and enhance cognitive function.

Mechanism of Action

Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate acts as a monoamine transporter inhibitor, increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It also acts as a releasing agent, causing the release of these neurotransmitters from their storage vesicles. This results in increased stimulation of the central nervous system, leading to the characteristic effects of this compound.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, as well as causing vasoconstriction. It also increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to increased energy levels, mood elevation, and cognitive enhancement.

Advantages and Limitations for Lab Experiments

Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate has a number of advantages and limitations for use in lab experiments. It is a potent stimulant with well-defined effects on the central nervous system, making it useful for studying the effects of neurotransmitter release and uptake. However, its potential for abuse and toxicity make it unsuitable for use in human studies.

Future Directions

There are a number of future directions for research on methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a cognitive enhancer, with studies focusing on its effects on memory and learning. Finally, there is a need for further research into the potential long-term effects of this compound use, as well as its potential for abuse and addiction.

Synthesis Methods

Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate can be synthesized using a variety of methods, including the condensation of 3,4-methylenedioxyphenylpropan-2-one with N,N-dimethylglycine methyl ester in the presence of a strong base. The resulting product is then reduced using lithium aluminum hydride to yield this compound. Another method involves the condensation of 3,4-methylenedioxyphenylpropan-2-one with N,N-dimethylformamide dimethyl acetal in the presence of a strong base, followed by reduction with sodium borohydride.

Scientific Research Applications

Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and cognitive enhancing effects in animal models. This compound has also been studied for its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.